Cas no 371251-54-6 (5-Bromo-2,2-dimethyl-1-hydroxyindane)

5-Bromo-2,2-dimethyl-1-hydroxyindane is a brominated indane derivative featuring a hydroxyl group at the 1-position and dimethyl substitution at the 2-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and functional materials. The bromine substituent enhances reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions, while the hydroxyl group offers a handle for derivatization. The dimethyl substitution provides steric stability, influencing conformational properties. Its well-defined structure and functional group compatibility make it a valuable building block for targeted molecular synthesis. Typical applications include use in ligand design and bioactive compound development.
5-Bromo-2,2-dimethyl-1-hydroxyindane structure
371251-54-6 structure
Product Name:5-Bromo-2,2-dimethyl-1-hydroxyindane
CAS No:371251-54-6
MF:C11H13BrO
MW:241.124322652817
MDL:MFCD11219532
CID:876248
PubChem ID:22349568
Update Time:2025-10-29

5-Bromo-2,2-dimethyl-1-hydroxyindane Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2,2-dimethyl-1,3-dihydroinden-1-ol
    • 5-Bromo-2,2-dimethyl-1-hydroxyindane
    • starbld0007478
    • 5-BROMO-2,3-DIHYDRO-2,2-DIMETHYL-1H-INDEN-1-OL
    • SY278710
    • SCHEMBL6484820
    • DB-263488
    • MFCD11219532
    • 371251-54-6
    • 5-Bromo-2,2-dimethyl-2,3-dihydro-1H-inden-1-ol
    • DTXSID10625122
    • MDL: MFCD11219532
    • Inchi: 1S/C11H13BrO/c1-11(2)6-7-5-8(12)3-4-9(7)10(11)13/h3-5,10,13H,6H2,1-2H3
    • InChI Key: NVQXKESNTGWMBI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CC(C)(C)C2O

Computed Properties

  • Exact Mass: 240.015
  • Monoisotopic Mass: 240.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 3

5-Bromo-2,2-dimethyl-1-hydroxyindane Pricemore >>

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Additional information on 5-Bromo-2,2-dimethyl-1-hydroxyindane

Comprehensive Overview of 5-Bromo-2,2-dimethyl-1-hydroxyindane (CAS No. 371251-54-6)

5-Bromo-2,2-dimethyl-1-hydroxyindane (CAS No. 371251-54-6) is a brominated indane derivative with significant applications in pharmaceutical intermediates and organic synthesis. This compound, characterized by its hydroxyl and bromo functional groups, has garnered attention due to its unique structural properties and potential utility in drug discovery. Researchers and industries are increasingly exploring its role in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and anti-inflammatory agents.

The molecular structure of 5-Bromo-2,2-dimethyl-1-hydroxyindane features a 2,2-dimethylindane backbone, which enhances its stability and lipophilicity. This makes it a valuable scaffold for designing compounds with improved bioavailability. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in modern medicine. For instance, derivatives of this compound are being investigated for their potential to modulate amyloid-beta aggregation, a key factor in Alzheimer’s disease.

In the realm of organic chemistry, 5-Bromo-2,2-dimethyl-1-hydroxyindane serves as a versatile building block. Its bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This adaptability aligns with the growing demand for green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to minimize waste and reduce energy consumption.

Another area of interest is the compound’s potential role in flavor and fragrance industries. The indane core is a common motif in perfumery, and modifications like bromination can alter olfactory properties. With consumers increasingly favoring natural-like and long-lasting scents, 5-Bromo-2,2-dimethyl-1-hydroxyindane could inspire new synthetic pathways for novel aroma molecules.

From a commercial perspective, the demand for high-purity 5-Bromo-2,2-dimethyl-1-hydroxyindane is rising, driven by its applications in high-throughput screening and medicinal chemistry. Suppliers emphasize GMP compliance and batch-to-batch consistency, reflecting the pharmaceutical industry’s stringent quality standards. Analytical techniques like HPLC and NMR are routinely employed to verify purity, ensuring compliance with regulatory guidelines such as ICH Q7.

Environmental and safety considerations are also critical. While 5-Bromo-2,2-dimethyl-1-hydroxyindane is not classified as hazardous, proper handling protocols are recommended to avoid exposure. The compound’s biodegradability and ecotoxicological profile are under study, as industries prioritize ESG (Environmental, Social, and Governance) metrics. This aligns with global trends toward responsible sourcing and circular economy principles.

In summary, 5-Bromo-2,2-dimethyl-1-hydroxyindane (CAS No. 371251-54-6) is a multifaceted compound with expanding applications in pharmaceuticals, fragrances, and material science. Its structural versatility and relevance to cutting-edge research make it a compound of enduring interest. As scientific inquiry advances, this molecule may unlock new possibilities in precision medicine and sustainable chemistry, addressing some of the most pressing challenges in modern science.

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